Cas no 1806663-73-9 (4-Hydroxy-7-hydroxymethyl-1H-benzimidazole)

• Product Name: 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole
• CAS No: 1806663-73-9
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 4825163
• Update Time: 2025-10-29

4-Hydroxy-7-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C8H8N2O2/c11-3-5-1-2-6(12)8-7(5)9-4-10-8/h1-2,4,11-12H,3H2,(H,9,10)
• InChI Key： KUPRKNZPFSFUKK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CO)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1

Additional information on 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole

4-Hydroxy-7-hydroxymethyl-1H-benzimidazole: A Comprehensive Overview

4-Hydroxy-7-hydroxymethyl-1H-benzimidazole, identified by the CAS number 1806663-73-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole consists of a benzene ring fused with an imidazole ring, featuring hydroxyl and hydroxymethyl substituents at positions 4 and 7, respectively. These functional groups impart unique chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

The synthesis of 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole involves a series of carefully designed reactions that exploit the reactivity of intermediate compounds. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have employed one-pot synthesis strategies that combine nucleophilic aromatic substitution and cyclization reactions to achieve the desired product. Such approaches not only simplify the synthesis process but also reduce the environmental footprint associated with traditional multi-step syntheses.

The chemical properties of 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole are heavily influenced by its hydroxyl and hydroxymethyl groups. These groups can participate in hydrogen bonding, making the compound highly soluble in polar solvents. Additionally, the presence of these groups enhances the compound's ability to act as a ligand in metal coordination complexes. Recent studies have demonstrated that 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole can form stable complexes with transition metals such as copper(II) and zinc(II), which exhibit potential applications in catalysis and sensing technologies.

In terms of biological activity, 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole has shown promising results in various assays. For example, it has been evaluated for its antioxidant properties, which are attributed to its ability to scavenge free radicals. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Furthermore, preliminary studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for drug development.

The application of 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole extends beyond pharmacology into materials science. Its ability to form coordination polymers has been explored for use in creating porous materials with applications in gas storage and separation. Recent research has focused on optimizing the synthesis conditions to enhance the porosity and stability of these materials, paving the way for their use in industrial settings.

In conclusion, 4-Hydroxy-7-hydroxymethyl-1H-benzimidazole, with its unique structure and diverse functional groups, represents a valuable compound with multifaceted applications. Its role as a building block in organic synthesis, its potential as an antioxidant and anti-inflammatory agent, and its utility in materials science underscore its significance in contemporary research. As advancements in synthetic chemistry continue to unfold, it is anticipated that this compound will find even more innovative uses across various disciplines.